Cas no 1261828-36-7 (3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261828-36-7
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 4988017
• Update Time: 2025-08-03

3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H8F4O2/c11-9-6-8(16-10(12,13)14)4-3-7(9)2-1-5-15/h3-6H,1-2H2
• InChI Key： WJVWEVTWWJFZGC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde

Comprehensive Analysis of 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261828-36-7): Properties, Applications, and Industry Trends

The compound 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261828-36-7) is a fluorinated aromatic aldehyde with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the fluoro and trifluoromethoxy substituents, contribute to its versatility as a building block for advanced chemical intermediates. This article delves into its molecular characteristics, synthetic applications, and emerging trends in industries such as agrochemicals, materials science, and drug discovery.

From a molecular perspective, 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde exhibits distinct physicochemical properties due to its electron-withdrawing groups. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it particularly valuable in the design of bioactive molecules. Researchers frequently utilize this compound to develop fluorinated pharmaceuticals, where the introduction of fluorine can improve drug potency and pharmacokinetics. Recent studies highlight its role in synthesizing G-protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease research.

The demand for CAS 1261828-36-7 has surged in parallel with advancements in green chemistry methodologies. Industry leaders are exploring solvent-free or catalytic processes to incorporate this aldehyde into sustainable production workflows. Notably, its application in OLED materials has gained traction, as fluorinated compounds often enhance electron transport properties in organic electronics. A 2023 market report identified 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde as a key intermediate for next-generation flexible display technologies, addressing frequent search queries about "fluorine in material science."

Quality control standards for 1261828-36-7 emphasize high-purity synthesis (>98%) to meet pharmaceutical-grade specifications. Analytical techniques like HPLC-MS and 19F-NMR are critical for verifying structural integrity, especially given the compound's sensitivity to oxidative degradation. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve the aldehyde functionality—a common concern among purchasers searching for "stable fluorinated aldehydes."

Innovative applications continue to emerge, particularly in bioconjugation chemistry. The aldehyde group of 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde enables selective reactions with hydrazines or amines, facilitating its use in proteomics and antibody-drug conjugate (ADC) development. This aligns with growing interest in "targeted drug delivery systems," as evidenced by search engine trend data. Furthermore, its derivatives show promise in crop protection agents, responding to agricultural sector demands for environmentally benign pest control solutions.

Regulatory compliance remains a priority for manufacturers handling CAS 1261828-36-7. While not classified as hazardous under current guidelines, proper handling protocols are essential due to potential irritant properties. The compound's REACH registration status and patent landscape are frequently queried topics, reflecting industry needs for intellectual property clarity in fluorochemical innovation.

Future research directions may explore continuous flow synthesis of this aldehyde to improve yield and reduce waste—an approach gaining popularity in answer to "sustainable fluorination methods." As the fluorine chemistry market expands toward $XX billion by 2025 (projected), 3-(2'-Fluoro-4'-(trifluoromethoxy)phenyl)propionaldehyde is poised to maintain its strategic importance across multiple high-tech sectors, from medicinal chemistry to advanced material engineering.